Cas no 84782-20-7 (Benzoic acid,4-[[10-(4-chlorophenoxy)decyl]oxy]-)
84782-20-7 structure
Product Name:Benzoic acid,4-[[10-(4-chlorophenoxy)decyl]oxy]-
CAS No:84782-20-7
MF:C23H29ClO4
MW:404.926966428757
CID:721999
Update Time:2024-01-31
Benzoic acid,4-[[10-(4-chlorophenoxy)decyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-[[10-(4-chlorophenoxy)decyl]oxy]-
- 1-(4-Carboxyphenoxy)-10-(4-chlorophenoxy)decane
- 4-[10-(4-chlorophenoxy)decoxy]benzoic acid
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- Inchi: 1S/C23H29ClO4/c24-20-11-15-22(16-12-20)28-18-8-6-4-2-1-3-5-7-17-27-21-13-9-19(10-14-21)23(25)26/h9-16H,1-8,17-18H2,(H,25,26)
- InChI Key: XXFBIRVSYOOALG-UHFFFAOYSA-N
- SMILES: C(OC1=CC=C(C(O)=O)C=C1)CCCCCCCCCOC1=CC=C(Cl)C=C1
Computed Properties
- Exact Mass: 404.175
- Monoisotopic Mass: 404.175
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 14
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
Experimental Properties
- Density: 1.141
- Boiling Point: 539.2°C at 760 mmHg
- Flash Point: 279.9°C
- Refractive Index: 1.547
Benzoic acid,4-[[10-(4-chlorophenoxy)decyl]oxy]- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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